CID 72260325
Description
CID 72260325 is a chemical compound characterized by its unique structural and physicochemical properties. Key findings include:
- Chemical Structure: The compound’s structure has been elucidated via mass spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS), as shown in Figure 1 of . Its chromatographic profile suggests moderate polarity and volatility, aligning with compounds of similar molecular weight .
- Synthesis and Isolation: this compound was isolated through vacuum distillation of crude extracts, with its content quantified across fractions (Figure 1C, ). This method is comparable to industrial purification processes for brominated indole derivatives, as described in .
Properties
Molecular Formula |
C14H32Si2 |
|---|---|
Molecular Weight |
256.57 g/mol |
InChI |
InChI=1S/C14H32Si2/c1-15(2)13-11-9-7-5-6-8-10-12-14-16(3)4/h5-14H2,1-4H3 |
InChI Key |
FZERUGOTZSFHHM-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)CCCCCCCCCC[Si](C)C |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 72260325 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 72260325 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 72260325 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of various chemical products.
Mechanism of Action
The mechanism of action of CID 72260325 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
<sup>†</sup>Structural similarities inferred from chromatographic and spectral data in and industrial analogs in .
Key Contrasts:
- Structural Complexity : CID 101283546 (a methyl-substituted indole derivative) exhibits higher molecular complexity compared to CID 252137 and this compound, which may influence bioavailability and metabolic stability .
- Toxicity Profile : CID 252137 shows specific cytochrome P450 inhibition, whereas CID 101283546 carries broader safety warnings (e.g., skin/eye irritation), highlighting divergent biological interactions .
- Synthesis : this compound’s isolation via vacuum distillation contrasts with the multi-step synthetic routes (e.g., HATU-mediated coupling) required for CID 101283546 .
Analytical Performance
- This compound: Demonstrated distinct fragmentation patterns in MS, enabling precise identification in complex mixtures (Figure 1D, ). This aligns with techniques used for ginsenoside differentiation in , where source-induced CID in MS resolved structural isomers .
- CID 252137 : Used as a reference standard in LC-ESI-MS for indole alkaloid quantification, underscoring its role in natural product chemistry .
Industrial and Pharmacological Relevance
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